![molecular formula C16H18N4O3 B2592373 1-((3-ethyl-1,2,4-oxadiazol-5-yl)methyl)-3-propylquinazoline-2,4(1H,3H)-dione CAS No. 2309800-85-7](/img/structure/B2592373.png)
1-((3-ethyl-1,2,4-oxadiazol-5-yl)methyl)-3-propylquinazoline-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-((3-ethyl-1,2,4-oxadiazol-5-yl)methyl)-3-propylquinazoline-2,4(1H,3H)-dione” is a complex organic molecule that contains several functional groups and rings. It includes a 1,2,4-oxadiazole ring, which is a type of heterocyclic aromatic compound . These types of compounds are known to have a broad spectrum of biological activity .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Oxadiazole derivatives can undergo a variety of reactions, including acylation, cyclization, and coupling .
Scientific Research Applications
Pharmacokinetics and Metabolism
Studies on the pharmacokinetics and metabolism of novel compounds provide crucial information for their potential therapeutic applications. For instance, the disposition and metabolism study of SB-649868, an orexin 1 and 2 receptor antagonist, in humans revealed insights into its elimination routes, metabolite identification, and the drug's half-life, suggesting its development potential for insomnia treatment (Renzulli et al., 2011). Such studies are fundamental in understanding how a compound like 1-((3-ethyl-1,2,4-oxadiazol-5-yl)methyl)-3-propylquinazoline-2,4(1H,3H)-dione might be processed in the body, aiding in the development of safe and effective therapeutic strategies.
Safety and Efficacy in Treatment
Evaluating the safety and efficacy of chemical compounds is paramount in their development for medical applications. Research on WR 238605, an 8-aminoquinoline drug for malaria treatment, highlights the importance of first-time-in-human studies to assess these factors. The study demonstrated WR 238605's tolerability and its pharmacokinetic properties, making it a candidate for further testing as a prophylactic and treatment agent for malaria (Brueckner et al., 1998). Similar research could explore the therapeutic potential of the compound , emphasizing its safety profile and therapeutic window.
Industrial and Environmental Exposure
Investigating the effects of exposure to chemical compounds in industrial and environmental contexts is crucial for public health. The study on the morbidity of personnel potentially exposed to vinclozolin, a fungicide, provides insights into the health outcomes of chemical exposure. The research found no evidence of health effects induced by vinclozolin among employees, including no antiandrogenic effects (Zober et al., 1995). This approach could be applied to assess the occupational and environmental safety of this compound, ensuring that its use does not pose health risks to workers or the environment.
Mechanism of Action
The mechanism of action would depend on the specific biological activity of the compound. Oxadiazole derivatives have been reported to possess a variety of biological activities, including anti-inflammatory, anti-HIV, antibacterial, anticonvulsant, antimalarial, herbicidal, antianxiety, insecticidal, antitubercular, antiviral, antifungal, anti-HBV, anticancer, and analgesic activities .
Properties
IUPAC Name |
1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]-3-propylquinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O3/c1-3-9-19-15(21)11-7-5-6-8-12(11)20(16(19)22)10-14-17-13(4-2)18-23-14/h5-8H,3-4,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBYSLLWYFQALOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C2=CC=CC=C2N(C1=O)CC3=NC(=NO3)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.